Cas no 2228736-65-8 (tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate
• CAS No: 2228736-65-8
• MF: C₁₄H₂₀N₆O₂
• MW: 304.347601890564
• CID: 6024057
• PubChem ID: 165673815
• Update Time: 2025-10-24

tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2228736-65-8
• EN300-1895096
• tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate

• Inchi： 1S/C14H20N6O2/c1-14(2,3)22-13(21)20-5-4-15-8-11(20)9-6-10-12(16-7-9)18-19-17-10/h6-7,11,15H,4-5,8H2,1-3H3,(H,16,17,18,19)
• InChI Key： QUHFSCMLVHYASH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C=NC2C(C=1)=NNN=2)=O

Computed Properties

• Exact Mass: 304.16477390g/mol
• Monoisotopic Mass: 304.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 96Ų

Additional information on tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate

Introduction to Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate (CAS No. 2228736-65-8)

Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2228736-65-8, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate features a combination of heterocyclic rings, including a triazolopyridine core and a piperazine moiety. The presence of these functional groups suggests that the compound may interact with various biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with biological receptors. Studies have indicated that the triazolopyridine scaffold may have the ability to modulate enzyme activity and receptor binding, which are critical factors in the development of new therapeutic agents. The piperazine group, known for its role in many pharmacologically active compounds, further enhances the compound's potential as a lead molecule for drug discovery.

In the context of current research, Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate has been investigated for its potential applications in treating various diseases. For instance, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. Additionally, its structural features could make it a useful tool in developing treatments for neurological disorders, given the importance of piperazine derivatives in modulating central nervous system activity.

The synthesis of Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound. These efforts are crucial for ensuring that subsequent biological evaluations are conducted using high-quality material.

One of the key challenges in studying Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate is understanding its metabolic stability and pharmacokinetic properties. These factors are essential for determining how the compound behaves within the body and whether it can reach effective therapeutic levels. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize the compound's metabolic pathways and degradation products.

The potential applications of Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate extend beyond traditional pharmaceutical uses. Researchers are exploring its potential as a tool in chemical biology to study protein-protein interactions and other cellular processes. The ability to modulate these interactions could lead to new insights into disease mechanisms and novel therapeutic strategies.

As our understanding of complex organic molecules continues to grow, compounds like Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate will play an increasingly important role in drug discovery and development. The combination of innovative synthetic methods and advanced computational tools is paving the way for more efficient and targeted therapeutic interventions.

In conclusion,Tert-butyl 2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}piperazine-1-carboxylate (CAS No. 2228736-65-8) represents a significant advancement in pharmaceutical research due to its unique structure and potential biological activities. Further studies are warranted to fully elucidate its therapeutic potential and optimize its use in drug development pipelines.